Cas no 1346606-31-2 (5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride)

• Product Name: 5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride
• CAS No: 1346606-31-2
• MF: C₅H₁₀ClN₃OS
• MW: 195.670398235321
• CID: 4552314
• Update Time: 2025-05-22

5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride
• 5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride_x0000_

• Inchi： 1S/C5H9N3OS.ClH/c1-6-4-5(8-9)10-3-2-7-4;/h9H,2-3H2,1H3,(H,6,7);1H/b8-5-;
• InChI Key： XAOYCJOQYOBFFF-HGKIGUAWSA-N
• SMILES： N(C1=NCCS/C/1=N\O)C([H])([H])[H].Cl

5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride

5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride

5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride (CAS No. 1346606-31-2) is a highly specialized compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule belongs to the class of thiazinones, which are known for their diverse applications in pharmacology and organic synthesis.

The core structure of this compound is a thiazinone ring system, which is a six-membered ring containing sulfur and nitrogen atoms. The presence of the oxime group (-N=O) and the methylamino substituent (-NMe) introduces additional functional diversity to the molecule. These groups are known to influence the compound's reactivity, stability, and bioavailability. The deuterated version (d3) further enhances its utility in isotopic labeling studies and metabolic investigations.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. The thiazinone framework has been shown to exhibit anti-inflammatory, antioxidant, and cytotoxic properties, making it a valuable starting material for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, oxidations, and reductions. The use of deuterium labeling adds an extra layer of complexity but also provides valuable insights into the compound's metabolic pathways when used in preclinical studies.

The hydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions, which is crucial for its application in pharmacological assays. Its ability to form stable salts also facilitates its handling and storage during research and development phases.

From an analytical standpoint, this compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular geometry, stereochemistry, and intermolecular interactions.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further unlock the potential of 5,6-Dihydro-3-(methylamino)-2H-1,4-thiazin-2-one Oxime-d3 Hydrochloride. Virtual screening campaigns are currently underway to identify novel binding partners and optimize its pharmacokinetic properties.

In conclusion, CAS No. 1346606-31-2 represents a promising lead compound in the realm of medicinal chemistry. Its unique structure, coupled with advanced synthetic methodologies and cutting-edge research techniques, positions it as a key player in the development of innovative therapeutic solutions.